Cas no 1092460-39-3 (Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate)

• Product Name: Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate
• CAS No: 1092460-39-3
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• MDL: MFCD11501881
• CID: 4983263
• Update Time: 2025-05-19

Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(2-(BENZYLOXY)ACETAMIDO)-2-HYDROXYBENZOATE
• AR3368
• methyl 2-hydroxy-4-[(2-phenylmethoxyacetyl)amino]benzoate
• Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate

• MDL： MFCD11501881
• Inchi： 1S/C17H17NO5/c1-22-17(21)14-8-7-13(9-15(14)19)18-16(20)11-23-10-12-5-3-2-4-6-12/h2-9,19H,10-11H2,1H3,(H,18,20)
• InChI Key： SVRKGDVKADUHIJ-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C(=O)OC)=C(C=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 512.3±50.0 °C at 760 mmHg
• Flash Point: 263.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate

Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate (CAS No. 1092460-39-3): A Comprehensive Overview

Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate, identified by its CAS number 1092460-39-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's unique chemical properties, derived from its molecular architecture, make it a valuable candidate for further exploration in medicinal chemistry.

The structure of Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate consists of several key functional groups that contribute to its reactivity and biological activity. The presence of a benzyloxy group at the 2-position and an acetamido group at the 4-position introduces specific interactions with biological targets, making it a promising scaffold for designing novel bioactive molecules. Additionally, the hydroxyl group at the 2-position enhances the molecule's solubility and stability, which are critical factors in pharmaceutical formulations.

Recent research has highlighted the importance of such structurally complex compounds in the development of innovative therapeutic agents. The< strong>Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate has been studied for its potential role in modulating various biological pathways. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. These findings align with the growing interest in developing targeted therapies that leverage the unique properties of heterocyclic compounds.

In vitro studies have demonstrated that Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate can interact with specific proteins and enzymes, leading to altered cellular functions. These interactions are mediated by the compound's ability to bind to hydrophobic pockets and active sites within biological targets. The< strong>benzyloxy and acetamido groups play a crucial role in these interactions by providing necessary hydrophobic and polar contacts. This binding affinity has been exploited in high-throughput screening campaigns to identify lead compounds for drug development.

The compound's< strong>Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate moiety is particularly noteworthy for its ability to enhance drug-like properties such as lipophilicity and metabolic stability. These attributes are essential for ensuring that a drug candidate remains active in vivo and reaches its target site effectively. Furthermore, the hydroxyl group contributes to the molecule's ability to engage in hydrogen bonding interactions, which can improve binding affinity and selectivity.

Advances in computational chemistry have enabled researchers to predict the biological activity of Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate with greater accuracy. Molecular modeling techniques have been used to simulate how this compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into the structural features that contribute to its activity, guiding the design of analogs with enhanced properties.

The synthesis of Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact. These advancements are crucial for facilitating further research and potential commercialization.

Evaluation of Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate in preclinical models has provided initial evidence of its therapeutic potential. Studies have shown that this compound can modulate inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune diseases. Additionally, its ability to interact with metabolic enzymes suggests potential applications in managing metabolic disorders like diabetes.

The< strong>Methyl 4-(2-(benzyloxy)acetamido)-2-hydroxybenzoate has also been explored for its antimicrobial properties. Preliminary findings indicate that it can inhibit the growth of certain bacteria and fungi, offering a new avenue for developing antimicrobial agents. This is particularly relevant in light of the growing concern over antibiotic resistance, where novel compounds with unique mechanisms of action are urgently needed.

In conclusion, Methyl 4-(2-(benzylooxy)acetamido)-2-hydroxybenzoate (CAS No. 1092460-39-3) is a structurally complex compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable candidate for further exploration in drug development. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological profile for therapeutic applications.